Cas no 1861081-34-6 (2-Pyridineacetic acid, α-fluoro-3,5-dimethyl-)

• Product Name: 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl-
• CAS No: 1861081-34-6
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5895269
• PubChem ID: 130860869
• Update Time: 2025-05-20

2-Pyridineacetic acid, α-fluoro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl-
• 1861081-34-6
• 2-(3,5-Dimethylpyridin-2-yl)-2-fluoroacetic acid
• EN300-1138923
• 2-(3,5-Dimethylpyridin-2-yl)-2-fluoroaceticacid

• Inchi： 1S/C9H10FNO2/c1-5-3-6(2)8(11-4-5)7(10)9(12)13/h3-4,7H,1-2H3,(H,12,13)
• InChI Key： FCBCVLANYANJGL-UHFFFAOYSA-N
• SMILES： C(C1N=CC(C)=CC=1C)(F)C(=O)O

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±37.0 °C(Predicted)
• pka: 1.23±0.10(Predicted)

Additional information on 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl-

Recent Advances in the Study of 2-Pyridineacetic Acid, α-Fluoro-3,5-dimethyl- (CAS: 1861081-34-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl- (CAS: 1861081-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyridine derivative is being explored for its unique physicochemical properties and potential applications in drug discovery and development. Recent studies have focused on its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key areas of investigation has been the compound's ability to serve as a bioisostere for carboxylic acid groups in medicinal chemistry. The introduction of the α-fluoro group adjacent to the acetic acid moiety has been shown to significantly alter the compound's metabolic stability and binding affinity to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl- exhibited improved pharmacokinetic properties compared to their non-fluorinated counterparts, particularly in terms of oral bioavailability and resistance to enzymatic degradation.

Recent synthetic approaches to 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl- have focused on optimizing yield and purity while minimizing environmental impact. A green chemistry protocol developed in 2024 utilizes catalytic fluorination methods that reduce the need for hazardous fluorinating reagents. This advancement is particularly important given the growing emphasis on sustainable pharmaceutical manufacturing processes. The compound's crystalline structure has also been characterized through X-ray diffraction studies, revealing important insights into its molecular conformation and potential interaction sites.

In biological studies, researchers have explored the compound's potential as a scaffold for developing novel anti-inflammatory agents. The 3,5-dimethyl substitution pattern appears to confer selective COX-2 inhibition properties, as reported in a recent Bioorganic & Medicinal Chemistry Letters publication. Molecular docking simulations suggest that the fluorinated acetic acid moiety interacts favorably with key amino acid residues in the COX-2 active site, while the dimethylpyridine ring contributes to binding specificity.

Ongoing research is investigating the compound's utility in PET (positron emission tomography) tracer development, leveraging the fluorine-18 isotope for imaging applications. Preliminary results indicate that radiofluorinated derivatives of 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl- show promising uptake and retention characteristics in target tissues, with potential applications in oncology and neurology imaging.

The safety profile and toxicological characteristics of 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl- are currently under evaluation in several preclinical studies. Early data suggest that the compound exhibits favorable toxicity parameters at therapeutic concentrations, though comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies are still ongoing. These investigations are crucial for determining the compound's potential progression into clinical development stages.

As research continues, 2-Pyridineacetic acid, α-fluoro-3,5-dimethyl- (CAS: 1861081-34-6) demonstrates significant promise as a multifunctional chemical entity in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as an important compound for future drug discovery efforts, particularly in areas requiring metabolic stability and target specificity. The coming years are likely to see expanded applications of this compound and its derivatives across multiple therapeutic areas.